Cas no 2171799-49-6 (4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)

• Product Name: 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• CAS No: 2171799-49-6
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6448173
• PubChem ID: 165816968
• Update Time: 2025-05-21

4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• 2171799-49-6
• 4-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid
• EN300-1484312

• Inchi： 1S/C27H25BrN2O5/c1-16(10-13-25(31)32)29-26(33)22-14-17(11-12-24(22)28)30-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-9,11-12,14,16,23H,10,13,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： RYQPHTDRNPRZDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NC(C)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

Research Briefing on 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171799-49-6)

In recent years, the compound 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171799-49-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a bromo-substituted phenyl ring makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid to enhance its reactivity and stability under various conditions. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its purity. The bromo-substituted phenyl ring, in particular, has been identified as a key functional group that facilitates further derivatization, enabling the development of novel bioactive molecules.

One of the most promising applications of this compound lies in its role as a building block for peptide-based therapeutics. The Fmoc group serves as a protective moiety during solid-phase peptide synthesis (SPPS), allowing for the sequential addition of amino acids while minimizing side reactions. Recent publications have highlighted the use of 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid in the synthesis of peptide-drug conjugates (PDCs), which combine the specificity of peptides with the potency of small-molecule drugs. These conjugates have shown potential in targeted cancer therapy, where they can deliver cytotoxic agents directly to tumor cells while sparing healthy tissues.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in chemical biology studies. The bromo-substituted phenyl ring can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, to introduce diverse functional groups. This versatility has enabled researchers to create libraries of derivatives for high-throughput screening against various biological targets. Recent findings suggest that some of these derivatives exhibit inhibitory activity against enzymes involved in inflammatory pathways, opening new avenues for the development of anti-inflammatory drugs.

Despite these advancements, challenges remain in the large-scale production and application of 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid. Issues such as solubility, stability under physiological conditions, and cost-effective synthesis routes need to be addressed to fully realize its potential. Ongoing research aims to optimize the synthetic protocols and explore novel applications in drug delivery and diagnostics. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant therapies.

In conclusion, 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171799-49-6) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for the development of peptide-based therapeutics and targeted drug delivery systems. Future studies will likely focus on addressing the current limitations and expanding its applications in precision medicine.